Cas no 1891636-05-7 (tert-butyl N-{2-methoxy-4-(piperazin-1-yl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{2-methoxy-4-(piperazin-1-yl)methylphenyl}carbamate
• CAS No: 1891636-05-7
• MF: C₁₇H₂₇N₃O₃
• MW: 321.41458439827
• CID: 6238192
• PubChem ID: 117505311
• Update Time: 2025-06-26

tert-butyl N-{2-methoxy-4-(piperazin-1-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-methoxy-4-(piperazin-1-yl)methylphenyl}carbamate
• EN300-1902825
• 1891636-05-7
• tert-butyl N-{2-methoxy-4-[(piperazin-1-yl)methyl]phenyl}carbamate

• Inchi： 1S/C17H27N3O3/c1-17(2,3)23-16(21)19-14-6-5-13(11-15(14)22-4)12-20-9-7-18-8-10-20/h5-6,11,18H,7-10,12H2,1-4H3,(H,19,21)
• InChI Key： WQFYENRWTHFHFO-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1OC)CN1CCNCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 321.20524173g/mol
• Monoisotopic Mass: 321.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.8Ų

Additional information on tert-butyl N-{2-methoxy-4-(piperazin-1-yl)methylphenyl}carbamate

Introduction to tert-butyl N-{2-methoxy-4-(piperazin-1-yl)methylphenyl}carbamate (CAS No. 1891636-05-7)

tert-butyl N-{2-methoxy-4-(piperazin-1-yl)methylphenyl}carbamate, also known by its CAS number 1891636-05-7, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group, a methoxy-substituted phenyl ring, and a piperazine moiety. These structural elements contribute to its potential as a lead compound in drug discovery and development.

The chemical structure of tert-butyl N-{2-methoxy-4-(piperazin-1-yl)methylphenyl}carbamate is particularly interesting due to its combination of hydrophobic and hydrophilic functionalities. The tert-butyl carbamate group provides steric protection and enhances the stability of the molecule, while the methoxy substituent on the phenyl ring increases lipophilicity. The piperazine moiety, on the other hand, introduces a polar and potentially basic site, which can interact with various biological targets.

In recent years, tert-butyl N-{2-methoxy-4-(piperazin-1-yl)methylphenyl}carbamate has garnered attention for its potential therapeutic applications. Research has shown that compounds with similar structures have been investigated for their activity against various diseases, including neurological disorders, cancer, and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer progression.

The synthesis of tert-butyl N-{2-methoxy-4-(piperazin-1-yl)methylphenyl}carbamate typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the reaction of 2-methoxy-4-(aminomethyl)phenol with tert-butyl isocyanate, followed by the introduction of the piperazine moiety through a coupling reaction. This synthetic strategy allows for the preparation of the compound with high purity and yield, making it suitable for further biological evaluation.

The biological activity of tert-butyl N-{2-methoxy-4-(piperazin-1-yl)methylphenyl}carbamate has been extensively studied in both in vitro and in vivo models. In vitro assays have demonstrated that this compound can modulate the activity of key enzymes and receptors involved in cellular signaling pathways. For example, it has been shown to inhibit the activity of protein kinases such as PKC (protein kinase C) and MAPK (mitogen-activated protein kinase), which are implicated in various cellular processes including cell proliferation and apoptosis.

In vivo studies have further validated the therapeutic potential of tert-butyl N-{2-methoxy-4-(piperazin-1-yl)methylphenyl}carbamate. Preclinical trials using animal models have shown that this compound can effectively reduce tumor growth and improve survival rates in models of cancer. Additionally, it has exhibited anti-inflammatory properties in models of inflammatory diseases such as arthritis and colitis.

The pharmacokinetic properties of tert-butyl N-{2-methoxy-4-(piperazin-1-yl)methylphenyl}carbamate have also been evaluated to ensure its suitability for clinical development. Studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, making it a promising candidate for further optimization and clinical testing.

In conclusion, tert-butyl N-{2-methoxy-4-(piperazin-1-yl)methylphenyl}carbamate (CAS No. 1891636-05-7) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for drug discovery efforts targeting various diseases. Ongoing research continues to explore its full therapeutic potential, paving the way for potential new treatments in the future.